Methicillin-d6 Sodium
Methicillin-d6 Sodium
Brand Name:
Vulcanchem
CAS No.:
1356847-96-5
VCID:
VC0135286
InChI:
InChI=1S/C17H20N2O6S.Na/c1-17(2)12(16(22)23)19-14(21)11(15(19)26-17)18-13(20)10-8(24-3)6-5-7-9(10)25-4;/h5-7,11-12,15H,1-4H3,(H,18,20)(H,22,23);/q;+1/p-1/t11-,12+,15-;/m1./s1/i3D3,4D3;
SMILES:
CC1(C(N2C(S1)C(C2=O)N=C(C3=C(C=CC=C3OC)OC)[O-])C(=O)O)C.[Na+]
Molecular Formula:
C17H19N2NaO6S
Molecular Weight:
408.433
Methicillin-d6 Sodium
CAS No.: 1356847-96-5
Cat. No.: VC0135286
Molecular Formula: C17H19N2NaO6S
Molecular Weight: 408.433
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1356847-96-5 |
|---|---|
| Molecular Formula | C17H19N2NaO6S |
| Molecular Weight | 408.433 |
| IUPAC Name | sodium;N-[(2S,5R,6R)-2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptan-6-yl]-2,6-bis(trideuteriomethoxy)benzenecarboximidate |
| Standard InChI | InChI=1S/C17H20N2O6S.Na/c1-17(2)12(16(22)23)19-14(21)11(15(19)26-17)18-13(20)10-8(24-3)6-5-7-9(10)25-4;/h5-7,11-12,15H,1-4H3,(H,18,20)(H,22,23);/q;+1/p-1/t11-,12+,15-;/m1./s1/i3D3,4D3; |
| Standard InChI Key | MGFZNWDWOKASQZ-IIBJRIMISA-M |
| SMILES | CC1(C(N2C(S1)C(C2=O)N=C(C3=C(C=CC=C3OC)OC)[O-])C(=O)O)C.[Na+] |
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